Cas no 1804382-44-2 (2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide)

• Product Name: 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide
• CAS No: 1804382-44-2
• MF: C₉H₇F₆NO₂S
• MW: 307.212802171707
• CID: 5008790
• Update Time: 2025-06-16

2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide

• Inchi： 1S/C9H7F6NO2S/c1-4-5(8(10,11)12)2-3-6(19(16,17)18)7(4)9(13,14)15/h2-3H,1H3,(H2,16,17,18)
• InChI Key： XQQGHUPKNYCORM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(F)(F)F)C(C)=C1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 424
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide

2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide: An Overview of CAS No. 1804382-44-2

2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide (CAS No. 1804382-44-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its trifluoromethyl and methyl substituents, which confer specific properties that make it a valuable candidate for further research and development.

The molecular formula of 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide is C₁₁H₉F₆N₂O₂S, and its molecular weight is approximately 355.25 g/mol. The presence of the sulfonamide group in the molecule suggests potential applications in the development of new drugs, particularly those targeting bacterial infections or other diseases where sulfonamides have shown efficacy.

In the context of medicinal chemistry, 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide has been studied for its potential as a lead compound in the development of novel antimicrobial agents. Recent research has highlighted the importance of trifluoromethyl groups in enhancing the pharmacological properties of molecules, such as improving their metabolic stability and reducing toxicity. These properties make 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide an attractive candidate for further optimization and clinical evaluation.

Beyond its potential in medicinal chemistry, 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide has also been explored for its use in materials science. The trifluoromethyl groups contribute to the compound's hydrophobicity and chemical stability, making it suitable for applications in surface coatings, polymers, and other advanced materials. These properties are particularly valuable in industries where resistance to environmental factors and durability are critical.

The synthesis of 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide typically involves a multi-step process that includes the introduction of the trifluoromethyl groups and the formation of the sulfonamide functionality. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for large-scale applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally important to handle compounds like 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide with care due to their potential reactivity and health effects. Proper personal protective equipment (PPE) should be used during handling to ensure safety.

The current research landscape for 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide is dynamic and evolving. Ongoing studies are focused on optimizing its chemical structure to enhance its biological activity and reduce any potential side effects. Additionally, efforts are being made to explore new applications beyond traditional medicinal uses, such as in nanotechnology and advanced materials science.

In conclusion, CAS No. 1804382-44-2, or 2,4-Bis(trifluoromethyl)-3-methylbenzenesulfonamide, represents a promising compound with a wide range of potential applications. Its unique chemical structure and properties make it a valuable subject for further research and development across multiple scientific disciplines. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry and materials science.